Cas no 939990-02-0 (3-Bromo-5-chloro-4-methylbenzonitrile)

• Product name: 3-Bromo-5-chloro-4-methylbenzonitrile
• CAS No: 939990-02-0
• MF: C₈H₅BrClN
• MW: 230.489000082016
• MDL: MFCD11557540
• CID: 2169185
• PubChem ID: 33779510

3-Bromo-5-chloro-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-4-methylbenzonitrile
• 3-Bromo-5-chloro-4-methyl-benzonitrile
• SY030666
• BB 0246952
• 3-Bromo-5-chloro-4-methylbenzonitrile (ACI)
• AKOS002391605
• 939990-02-0
• DB-252382
• MFCD11557540
• CS-0325712
• DTXSID401288623
• AC1750

• MDL： MFCD11557540
• Inchi： 1S/C8H5BrClN/c1-5-7(9)2-6(4-11)3-8(5)10/h2-3H,1H3
• InChI Key： FHTUSNKXRILGCF-UHFFFAOYSA-N
• SMILES： N#CC1C=C(Br)C(C)=C(Cl)C=1

Computed Properties

• Exact Mass: 228.92900
• Monoisotopic Mass: 228.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 3.3

Experimental Properties

• PSA: 23.79000
• LogP: 3.28258

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-Bromo-5-chloro-4-methylbenzonitrile

Introduction to 3-Bromo-5-chloro-4-methylbenzonitrile (CAS No. 939990-02-0)

3-Bromo-5-chloro-4-methylbenzonitrile, identified by its Chemical Abstracts Service (CAS) number 939990-02-0, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound, featuring a benzonitrile core substituted with bromo, chloro, and methyl groups, has garnered attention due to its versatile reactivity and potential applications in medicinal chemistry. The strategic placement of halogen atoms and the nitrile group enhances its utility in constructing complex molecular architectures, making it a valuable building block for drug discovery initiatives.

The structural motif of 3-Bromo-5-chloro-4-methylbenzonitrile positions it as a key precursor in the synthesis of biologically active molecules. The benzonitrile moiety is particularly noteworthy, as it serves as a versatile handle for further functionalization through nucleophilic addition, reduction, or conversion into amides or carboxylic acids. The presence of both bromine and chlorine atoms at specific positions on the aromatic ring allows for selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing heterocyclic scaffolds prevalent in modern pharmaceuticals.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their demonstrated efficacy in modulating biological pathways. 3-Bromo-5-chloro-4-methylbenzonitrile has been increasingly utilized in the synthesis of small molecules targeting various therapeutic areas, including oncology, immunology, and neurology. For instance, studies have highlighted its role in generating substituted benzothiazoles and benzimidazoles, which exhibit promising pharmacological properties. The ability to introduce diverse substituents while maintaining the integrity of the core nitrile group makes this compound indispensable in medicinal chemistry libraries.

One of the most compelling aspects of 3-Bromo-5-chloro-4-methylbenzonitrile is its adaptability in multi-step synthetic routes. Researchers have leveraged its reactivity to develop streamlined protocols for accessing complex drug candidates. A notable example involves its transformation into substituted pyridines through cyclization reactions, which are critical for designing kinase inhibitors. The compound’s stability under various reaction conditions further enhances its appeal, ensuring consistent yields and purity levels essential for preclinical and clinical studies.

The pharmaceutical industry’s emphasis on structure-activity relationship (SAR) studies has also contributed to the prominence of 3-Bromo-5-chloro-4-methylbenzonitrile. By serving as a scaffold for iterative chemical modifications, this intermediate enables researchers to fine-tune molecular properties such as solubility, metabolic stability, and target binding affinity. Recent publications have demonstrated its application in generating lead compounds with enhanced binding affinity to protein targets implicated in human diseases. This underscores the compound’s significance as a tool in accelerating drug discovery pipelines.

Moreover, the agrochemical sector has not overlooked the potential of 3-Bromo-5-chloro-4-methylbenzonitrile. Its structural features make it a viable candidate for synthesizing novel pesticides and herbicides. By incorporating additional functional groups tailored for biological activity against pests or weeds, researchers can develop environmentally friendly alternatives to conventional agrochemicals. This dual applicability across pharmaceuticals and agrochemicals highlights the compound’s broad utility and economic value.

The synthetic methodologies employed with 3-Bromo-5-chloro-4-methylbenzonitrile continue to evolve with advancements in catalytic systems and green chemistry principles. Recent innovations have focused on improving reaction efficiency while minimizing waste generation. For example, transition-metal-catalyzed cross-coupling reactions under mild conditions have been optimized, enabling more sustainable access to derivatives of this compound. Such developments align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion,3-Bromo-5-chloro-4-methylbenzonitrile (CAS No. 939990-02-0) represents a cornerstone intermediate in modern synthetic chemistry. Its unique structural features and reactivity profile make it indispensable for constructing biologically relevant molecules across multiple industries. As research progresses, continued exploration of its synthetic potential will undoubtedly yield novel applications that further underscore its importance in chemical innovation.